6-Methoxy-3-methyl-2-[3-methyl-3-(4-nitrophenyl)triazen-1-YL]benzothiazolium chloride
6-Methoxy-3-methyl-2-[3-methyl-3-(4-nitrophenyl)triazen-1-YL]benzothiazolium chloride
Brand Name:
Vulcanchem
CAS No.:
14970-38-8
VCID:
VC20966815
InChI:
InChI=1S/C16H16N5O3S.ClH/c1-19-14-9-8-13(24-3)10-15(14)25-16(19)17-18-20(2)11-4-6-12(7-5-11)21(22)23;/h4-10H,1-3H3;1H/q+1;/p-1
SMILES:
C[N+]1=C(SC2=C1C=CC(=C2)OC)N=NN(C)C3=CC=C(C=C3)[N+](=O)[O-].[Cl-]
Molecular Formula:
C16H16ClN5O3S
Molecular Weight:
393.8 g/mol
6-Methoxy-3-methyl-2-[3-methyl-3-(4-nitrophenyl)triazen-1-YL]benzothiazolium chloride
CAS No.: 14970-38-8
Cat. No.: VC20966815
Molecular Formula: C16H16ClN5O3S
Molecular Weight: 393.8 g/mol
* For research use only. Not for human or veterinary use.
![6-Methoxy-3-methyl-2-[3-methyl-3-(4-nitrophenyl)triazen-1-YL]benzothiazolium chloride - 14970-38-8](/images/no_structure.jpg)
Specification
| CAS No. | 14970-38-8 |
|---|---|
| Molecular Formula | C16H16ClN5O3S |
| Molecular Weight | 393.8 g/mol |
| IUPAC Name | N-[(E)-(6-methoxy-3-methyl-1,3-benzothiazol-3-ium-2-yl)diazenyl]-N-methyl-4-nitroaniline;chloride |
| Standard InChI | InChI=1S/C16H16N5O3S.ClH/c1-19-14-9-8-13(24-3)10-15(14)25-16(19)17-18-20(2)11-4-6-12(7-5-11)21(22)23;/h4-10H,1-3H3;1H/q+1;/p-1 |
| Standard InChI Key | ULJTXYUETZXPSS-UHFFFAOYSA-M |
| Isomeric SMILES | C[N+]1=C(SC2=C1C=CC(=C2)OC)/N=N/N(C)C3=CC=C(C=C3)[N+](=O)[O-].[Cl-] |
| SMILES | C[N+]1=C(SC2=C1C=CC(=C2)OC)N=NN(C)C3=CC=C(C=C3)[N+](=O)[O-].[Cl-] |
| Canonical SMILES | C[N+]1=C(SC2=C1C=CC(=C2)OC)N=NN(C)C3=CC=C(C=C3)[N+](=O)[O-].[Cl-] |
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